Cas no 1805618-43-2 (2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
• CAS No: 1805618-43-2
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4804754
• Update Time: 2025-05-24

2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-4-7-8(15)3-5(9(11)12)6(14-7)1-2-13/h3,9,15H,1,4H2
• InChI Key： PTNUYOXUTBVZJA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C(CC#N)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1805618-43-2)

2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805618-43-2, features a unique structural framework comprising a pyridine core substituted with various functional groups, making it a promising candidate for the development of novel therapeutic agents. The presence of both electrophilic and nucleophilic centers in its molecular structure allows for diverse chemical modifications, which are crucial for tailoring its biological activity and pharmacokinetic properties.

The pyridine moiety is a well-known pharmacophore in drug discovery, often contributing to the binding affinity and selectivity of small molecules towards biological targets. In this compound, the pyridine ring is further functionalized with a chloromethyl group at the 2-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 3-position, along with an acetonitrile substituent at the 6-position. These substituents collectively enhance the compound's potential as a scaffold for drug development by introducing both lipophilic and hydrophilic interactions, which are critical for membrane permeability and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and bioavailability. The difluoromethyl group in this molecule is particularly noteworthy, as it has been extensively studied for its ability to modulate metabolic pathways and enhance binding interactions with biological targets. Studies have demonstrated that fluorine atoms can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic profiles. This makes 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile an attractive candidate for further exploration in the development of next-generation pharmaceuticals.

The chloromethyl group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. This functionality is particularly useful in constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can be critical for optimizing binding affinity to protein targets. The combination of these functional groups makes this compound a valuable tool for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in exploring new scaffolds for drug discovery that combine multiple pharmacophoric elements into a single molecular entity. The structural features of 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile align well with this trend, as it integrates several key functional groups that are known to enhance biological activity. For instance, the presence of both electron-withdrawing and electron-donating groups can fine-tune the electronic properties of the molecule, thereby influencing its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of inhibitors targeting enzymes involved in cancer metabolism. Recent research has shown that enzymes such as kinases and phosphodiesterases play crucial roles in cancer progression, and modulating their activity can lead to significant therapeutic benefits. The structural features of 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile make it a promising candidate for designing inhibitors of these enzymes. Specifically, the chloromethyl group can be used to introduce linkers that bind to specific residues in the enzyme's active site, while the difluoromethyl and hydroxyl groups can enhance interactions through hydrogen bonding and hydrophobic effects.

Furthermore, the compound's acetonitrile moiety can be leveraged to improve solubility and metabolic stability, which are critical factors for drug efficacy. Acetonitrile-derived derivatives have been shown to exhibit favorable pharmacokinetic properties due to their ability to form hydrogen bonds with both polar and non-polar regions of biological targets. This makes 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile an excellent starting point for developing drugs with improved bioavailability and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include functional group interconversions, protecting group strategies, and regioselective substitutions. Advanced techniques such as transition metal-catalyzed reactions have been employed to facilitate these transformations efficiently. The use of modern spectroscopic methods like NMR spectroscopy (1H NMR and 13C NMR) and mass spectrometry (MS) has been crucial in characterizing the intermediate compounds and confirming the structure of the final product.

Once synthesized, 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and binding studies using techniques such as surface plasmon resonance (SPR) or X-ray crystallography. The results from these studies will provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

In conclusion,2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1805618-43-2) represents a promising scaffold for drug discovery due to its unique structural features and versatile functional groups. Its potential applications in developing novel therapeutics against various diseases make it an attractive target for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of pharmaceutical innovation.